Methyl 7-benzyloxy-1H-indazole-3-carboxylate

• IUPAC Name: methyl 7-phenylmethoxy-2H-indazole-3-carboxylate
• InChI: InChI=1S/C16H14N2O3/c1-20-16(19)15-12-8-5-9-13(14(12)17-18-15)21-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: VMBOLRBBENGLCE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CC=C(C2=NN1)OCC3=CC=CC=C3
• Molecular Formula: C16H14N2O3
• DSSTOX Substance ID: DTXSID20696368
• Molecular Weight: 282.29 g/mol
• CAS RN: 885278-65-9

Description

“Methyl 7-benzyloxy-1H-indazole-3-carboxylate” is a synthetic compound with the molecular formula C16H14N2O3. It has a molecular weight of 282.29 g/mol and is a white solid. This compound has generated interest in scientific research due to its potential applications in various fields.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C16H14N2O3/c1-20-16(19)15-12-8-5-9-13(14(12)17-18-15)21-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a white solid with a molecular weight of 282.29 g/mol. Its InChI code is 1S/C16H14N2O3/c1-20-16(19)15-12-8-5-9-13(14(12)17-18-15)21-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18).

Scientific Research Applications

Overview of Indazole Derivatives

Indazole derivatives, including Methyl 7-benzyloxy-1H-indazole-3-carboxylate, are a group of nitrogen-containing heterocycles that combine a pyrazole ring with a benzene ring. These compounds have captured significant interest due to their wide array of biological activities. Research spanning from 2013 to 2017 has highlighted indazole derivatives for their therapeutic potential, particularly in anticancer and anti-inflammatory applications. These compounds are also being investigated for their roles in treating disorders involving protein kinases and neurodegeneration, showcasing their pharmacological importance as a foundation for developing novel therapeutic agents with diverse biological and therapeutic properties Denya, Malan, & Joubert, 2018.

Chemical Synthesis and Biological Activities

The synthesis and application of indazole derivatives, including benzoxazole and benzazepine analogs, have been extensively studied. Techniques like microwave-assisted synthesis have been employed to increase the diversity and speed of research in modern chemistry, particularly in creating benzoxazole derivatives. These compounds exhibit a broad range of pharmacological properties, highlighting the importance of efficient synthesis methods to explore their potential further Özil & Menteşe, 2020.

Furthermore, the exploration of indazole derivatives has led to discoveries of compounds with significant cytotoxicity against cancer cells, suggesting their utility in developing anticancer therapies. Certain 3-benzazepines have shown high cytotoxicity and the ability to produce radicals, which may contribute to their therapeutic effects Kawase, Saito, & Motohashi, 2000.